Cas no 1261782-36-8 (3-(3'-Fluoro-4'-iodophenyl)propionaldehyde)

• Product Name: 3-(3'-Fluoro-4'-iodophenyl)propionaldehyde
• CAS No: 1261782-36-8
• MF: C₉H₈FIO
• MW: 278.062098503113
• CID: 4965260
• Update Time: 2025-06-08

3-(3'-Fluoro-4'-iodophenyl)propionaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(3'-Fluoro-4'-iodophenyl)propionaldehyde

• Inchi： 1S/C9H8FIO/c10-8-6-7(2-1-5-12)3-4-9(8)11/h3-6H,1-2H2
• InChI Key： GFOAJCAUWOJQRY-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1F)CCC=O

Computed Properties

• Exact Mass: 277.96039 g/mol
• Monoisotopic Mass: 277.96039 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1
• Molecular Weight: 278.06

Additional information on 3-(3'-Fluoro-4'-iodophenyl)propionaldehyde

Recent Advances in the Application of 3-(3'-Fluoro-4'-iodophenyl)propionaldehyde (CAS: 1261782-36-8) in Chemical Biology and Pharmaceutical Research

The compound 3-(3'-Fluoro-4'-iodophenyl)propionaldehyde (CAS: 1261782-36-8) has recently emerged as a key intermediate in the synthesis of bioactive molecules, particularly in the development of targeted therapies and diagnostic agents. This aldehyde derivative, characterized by its unique fluorinated and iodinated aromatic ring, has garnered significant attention due to its versatility in organic synthesis and potential pharmacological applications. Recent studies have explored its role as a building block for novel drug candidates, especially in the fields of oncology and neurodegenerative diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-(3'-Fluoro-4'-iodophenyl)propionaldehyde in the synthesis of selective kinase inhibitors. The researchers utilized this compound as a precursor to develop a series of potent and selective inhibitors targeting aberrant kinase activity in non-small cell lung cancer (NSCLC). The presence of both fluorine and iodine atoms in the structure allowed for precise modulation of the inhibitors' pharmacokinetic properties, including improved blood-brain barrier penetration and metabolic stability.

In parallel research, scientists have investigated the radiopharmaceutical potential of this compound. The iodine-125 labeled derivative of 3-(3'-Fluoro-4'-iodophenyl)propionaldehyde has shown promise as a molecular imaging probe for positron emission tomography (PET) applications. A recent preclinical study published in Nuclear Medicine and Biology reported its successful use in visualizing amyloid-beta plaques in Alzheimer's disease models, suggesting potential diagnostic applications for neurodegenerative disorders.

The synthetic accessibility of 3-(3'-Fluoro-4'-iodophenyl)propionaldehyde has also been improved through recent methodological advances. A 2024 paper in Organic Process Research & Development described an optimized, scalable synthesis route that significantly reduces production costs while maintaining high purity (>99%). This development is particularly important for potential large-scale pharmaceutical applications, as it addresses previous challenges in the compound's commercial availability.

From a mechanistic perspective, computational chemistry studies have provided new insights into the molecular interactions of derivatives based on this scaffold. Density functional theory (DFT) calculations have revealed how the electronic properties conferred by the fluorine and iodine substituents influence binding affinities to various biological targets. These findings, published in a recent issue of Journal of Chemical Information and Modeling, are guiding the rational design of next-generation compounds using this chemical template.

Looking forward, the unique structural features of 3-(3'-Fluoro-4'-iodophenyl)propionaldehyde continue to inspire novel research directions. Current investigations are exploring its potential in PROTAC (proteolysis targeting chimera) development, where its bifunctional nature could facilitate the design of molecules capable of inducing targeted protein degradation. Additionally, its application in antibody-drug conjugates (ADCs) is being evaluated, leveraging its ability to serve as a linker between monoclonal antibodies and cytotoxic payloads.

In conclusion, 3-(3'-Fluoro-4'-iodophenyl)propionaldehyde (CAS: 1261782-36-8) represents a versatile and valuable chemical entity in contemporary pharmaceutical research. Its applications span from small molecule drug development to diagnostic imaging, supported by continuous improvements in synthetic methodologies and deepening understanding of its structure-activity relationships. As research progresses, this compound is expected to play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas.